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Compound of Interest

Compound Name: Ertapenem sodium

Cat. No.: B8713771

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the calculation of Ertapenem sodium
dosages for use in preclinical in vivo animal studies. It includes methodologies for dose
translation from human clinical data, preparation of the drug for administration, and relevant
pharmacokinetic data.

Introduction to Ertapenem Sodium

Ertapenem sodium is a broad-spectrum, parenteral antibiotic belonging to the carbapenem
class.[1] It is effective against a wide range of Gram-positive and Gram-negative aerobic and
anaerobic bacteria.[2] Its mechanism of action involves the inhibition of bacterial cell wall
synthesis by binding to penicillin-binding proteins (PBPs), which leads to cell lysis and death.[3]
[4] A key feature of Ertapenem is its long half-life, which allows for a convenient once-daily
dosing regimen in humans.[3][5] This characteristic, along with its broad-spectrum activity,
makes it a valuable agent for treating various complicated infections, including intra-abdominal,
skin, and urinary tract infections, as well as community-acquired pneumonia.[5][6]

Mechanism of Action

Ertapenem, like other B-lactam antibiotics, is bactericidal. It disrupts the synthesis of the
bacterial cell wall by inhibiting the cross-linking of the peptidoglycan layer. This is achieved by
blocking penicillin-binding proteins (PBPs), which are essential enzymes for this process. The
resulting weakened cell wall cannot withstand osmotic pressure, leading to cell death.[4]
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Figure 1: Mechanism of action for Ertapenem.

Properties and Pharmacokinetics of Ertapenem

Understanding the physicochemical and pharmacokinetic properties of Ertapenem is crucial for
designing effective in vivo studies.
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Property Value /| Description

Drug Name Ertapenem Sodium

Brand Name Invanz®

Class 1-B methyl-carbapenem, B-lactam antibiotic[7]

Molecular Formula

C22H24N307SNa][7]

Molecular Weight

497.50 g/mol [7]

Solubility

Soluble in water and 0.9% sodium chloride

solution.[7]

Human Dosage (Adult)

1 gram administered intravenously (V) or
intramuscularly (IM) once daily.[8][9]

Plasma Half-Life (Human)

Approximately 4 hours.[8][10]

Plasma Protein Binding

Highly bound to plasma proteins (approx. 95%
at concentrations <50 pg/mL), which is

concentration-dependent.[10][11]

Primarily formation of a 3-lactam ring-opened

Metabolism metabolite.[10] Not metabolized by cytochrome
P450 (CYP) enzymes.[8][12]
Primarily renal; about 80% of a dose is
Excretion recovered in the urine as intact drug and

metabolite.[8]

Dosage Calculation Protocol for Animal Studies

Translating a human dose to an animal model is not a direct conversion based on weight. The
most common and FDA-recommended method is allometric scaling, which uses body surface
area (BSA) to establish a Human Equivalent Dose (HED) or an Animal Equivalent Dose (AED).
[13][14]

Principle of Allometric Scaling
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Allometric scaling is an empirical method that relates the physiological and metabolic
processes of different species to their body size.[14][15] For drug dosage conversion, it is
based on the principle that drug clearance and other pharmacokinetic parameters are more
closely related to an animal's body surface area than to its body weight.[16]

Allometric Scaling Formula

The calculation relies on the Km factor, which is derived by dividing the average body weight
(kg) by the body surface area (m?) for a given species.[15]

Animal Equivalent Dose (AED) in mg/kg = Human Dose (mg/kg) x (Human Km / Animal Km)
To perform the calculation:

o Convert the standard human dose to mg/kg. Assume an average adult human weight of 60
kg.

o Use the Km factors from the table below to calculate the AED for the target animal species.
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) Km Ratio
. Body Weight Body Surface

Species Km Factor (Human Km /

(kg) Area (m?) .

Animal Km)

Human 60 1.62 37 1
Mouse 0.02 0.0066 3 12.3
Rat 0.15 0.025 6 6.2
Rabbit 1.8 0.15 12 3.1
Dog 10 0.50 20 1.8
Monkey 3 0.24 12 3.1

(Data sourced
from FDA

guidance and

scientific

publications on
allometric

scaling).[15]

Dosage Calculation Workflow
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Start with Standard
Human Dose
(e.g., 1000 mg)

Select Animal Model
(e.g., Mouse)

Convert to mg/kg Find Km Factors
(Assume 60 kg human) Human Km = 37
1000 mg / 60 kg = 16.7 mg/kg Mouse Km =3

Apply Allometric Scaling Formula:
AED (mg/kg) = Human Dose (mg/kg) x (Human Km / Animal Km)

Calculate Animal Equivalent Dose (AED)
AED = 16.7 mg/kg x (37 / 3)
AED = 206 mg/kg
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BENGHE

Preparation

Obtain 1 g Vial of
Ertapenem Powder

Select Reconstitution
Method (IV or IM)
IM Route

IM: Reconstitute with
3.2 mL of 1% Lidocaine

IV: Reconstitute with
10 mL of 0.9% NaCl

Shake Vial Thoroughly
to Dissolve

V Route

IM Route

IV: Dilute in 50 mL

Administratioi

—

IM: Withdraw Calculated Dose

0.9% NaCl
(Final conc. <20 mg/mL)

(Do Not Dilute Further)

Administer to Animal
(IV Infusion or IM Injection)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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